[2-(7-fluoroquinazolin-4-yl)-octahydro-1H-isoindol-3a-yl]methanol

• Molecular Formula: C17H20FN3O
• Molecular Weight: 301.36 g/mol
• IUPAC Name: [2-(7-fluoroquinazolin-4-yl)-3,4,5,6,7,7a-hexahydro-1H-isoindol-3a-yl]methanol
• InChI: InChI=1S/C17H20FN3O/c18-13-4-5-14-15(7-13)19-11-20-16(14)21-8-12-3-1-2-6-17(12,9-21)10-22/h4-5,7,11-12,22H,1-3,6,8-10H2
• InChI Key: YPXNMNXBUQTIKX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CN(CC2C1)C3=NC=NC4=C3C=CC(=C4)F)CO

Description

[2-(7-fluoroquinazolin-4-yl)-octahydro-1H-isoindol-3a-yl]methanol is a complex organic compound that features a quinazoline ring system substituted with a fluorine atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(7-fluoroquinazolin-4-yl)-octahydro-1H-isoindol-3a-yl]methanol typically involves the cyclocondensation of 6-fluoroanthranilamide with acid chlorides or aromatic aldehydes . Another method involves the use of 2,4-difluorobenzoic acid as a starting material . These reactions are usually carried out under controlled conditions to ensure the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and the use of catalysts, to increase yield and purity.

Chemical Reactions Analysis

Types of Reactions

[2-(7-fluoroquinazolin-4-yl)-octahydro-1H-isoindol-3a-yl]methanol can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluorine-substituted position.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinazolinone derivatives, while reduction could produce various alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, [2-(7-fluoroquinazolin-4-yl)-octahydro-1H-isoindol-3a-yl]methanol is used as a building block for the synthesis of more complex molecules . Its unique structure allows for the creation of diverse chemical libraries for drug discovery.

Biology

Biologically, this compound can be used to study the effects of fluorine substitution on biological activity. It serves as a model compound for understanding how fluorine atoms influence molecular interactions with biological targets .

Medicine

In medicine, derivatives of this compound are being explored for their potential therapeutic properties. They may exhibit activity against various diseases, including cancer and infectious diseases .

Industry

Industrially, this compound can be used in the development of new materials with specific properties, such as enhanced stability or reactivity .

Mechanism of Action

The mechanism of action of [2-(7-fluoroquinazolin-4-yl)-octahydro-1H-isoindol-3a-yl]methanol involves its interaction with specific molecular targets. The fluorine atom in the quinazoline ring enhances its binding affinity to certain enzymes or receptors, thereby modulating their activity . This can lead to various biological effects, such as inhibition of enzyme activity or alteration of signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

2,4-diaminoquinazoline: This compound is used as an adjuvant in vaccines and has shown potential in enhancing immune responses.

6-fluoroquinazoline: Similar in structure but with different substitution patterns, leading to varied biological activities.

Uniqueness

What sets [2-(7-fluoroquinazolin-4-yl)-octahydro-1H-isoindol-3a-yl]methanol apart is its unique combination of a fluorine-substituted quinazoline ring with an isoindoline moiety. This structure provides distinct chemical and biological properties, making it a valuable compound for research and development.